Cas no 866135-76-4 (2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE)

2-(4-Bromophenyl)-7-(methylsulfonyl)imidazo[2,1-b][1,3]benzothiazole is a heterocyclic compound featuring a fused imidazo[2,1-b][1,3]benzothiazole core with a 4-bromophenyl substituent at the 2-position and a methylsulfonyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The bromophenyl moiety offers a reactive site for further functionalization via cross-coupling reactions, while the methylsulfonyl group enhances solubility and stability. Its rigid fused-ring system may contribute to binding affinity in biological targets, making it useful in drug discovery. The compound's well-defined synthetic route and modifiable functional groups support its application in developing novel pharmaceuticals or optoelectronic materials.
2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE structure
866135-76-4 structure
Product Name:2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE
CAS No:866135-76-4
MF:C16H11BrN2O2S2
MW:407.304740190506
CID:5232724
Update Time:2026-03-08

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE
    • 2-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOL-7-YL METHYL SULFONE
    • 4-(4-bromophenyl)-10-methanesulfonyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene
    • Inchi: 1S/C16H11BrN2O2S2/c1-23(20,21)12-6-7-14-15(8-12)22-16-18-13(9-19(14)16)10-2-4-11(17)5-3-10/h2-9H,1H3
    • InChI Key: GTQROMGMRXCIDE-UHFFFAOYSA-N
    • SMILES: CS(C1C=CC2N3C(SC=2C=1)=NC(C1C=CC(Br)=CC=1)=C3)(=O)=O

Computed Properties

  • Exact Mass: 405.945
  • Monoisotopic Mass: 405.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Pricemore >>

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2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE Related Literature

Additional information on 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE

Comprehensive Overview of 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE (CAS No. 866135-76-4)

The compound 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE (CAS No. 866135-76-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining an imidazo[2,1-b][1,3]benzothiazole core with a 4-bromophenyl substituent and a methylsulfonyl group, makes it a valuable intermediate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted cancer therapies and diagnostic imaging.

In recent years, the demand for small-molecule modulators like 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE has surged due to its relevance in precision medicine and bioconjugation chemistry. The compound's bromophenyl moiety allows for further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the methylsulfonyl group enhances solubility and bioavailability—a critical factor in drug-likeness optimization. These properties address frequently searched queries about "improving compound solubility in drug design" and "strategies for heterocyclic derivatization."

From a synthetic chemistry perspective, the imidazo[2,1-b][1,3]benzothiazole scaffold exhibits remarkable photophysical properties, making it a candidate for OLED materials and bioimaging dyes. This aligns with industry trends toward sustainable electronics and non-invasive diagnostics. Computational studies suggest that the compound's rigid structure could contribute to high quantum yields, a topic heavily explored in recent publications on organic semiconductors.

Analytical characterization of CAS No. 866135-76-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently discussed in forums about "compound validation protocols." The bromine atom provides a distinct isotopic pattern in mass spectra, aiding structural confirmation, while the methylsulfonyl proton environment appears as a singlet in 1H-NMR (~3.5 ppm). Such details respond to common search terms like "NMR interpretation of sulfonyl compounds."

Environmental and regulatory considerations for this compound focus on its green chemistry metrics. Researchers are investigating solvent-free synthesis routes and catalytic recycling methods to minimize waste—addressing the growing demand for "eco-friendly synthetic approaches" in chemical databases. Its stability under physiological conditions also makes it a target for studies on metabolite identification and prodrug development.

In conclusion, 2-(4-BROMOPHENYL)-7-(METHYLSULFONYL)IMIDAZO[2,1-B][1,3]BENZOTHIAZOLE represents a multifaceted compound bridging medicinal chemistry and materials science. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms position it as a key player in addressing contemporary challenges like personalized therapeutics and smart material design—topics dominating academic and industrial discourse today.

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